p97-IN-17
Overview
Description
p97-IN-17 is a potent inhibitor of the AAA+ ATPase p97.
Scientific Research Applications
p97/VCP in Protein Homeostasis and Signaling
The AAA+-type ATPase p97, also known as VCP, is crucial for cellular processes ranging from the degradation of damaged proteins and organelles to key signaling events and chromatin regulation. It's linked to muscular and neuronal degeneration and has been identified as an attractive anti-cancer drug target. The molecular function of p97 is ATP-driven protein unfolding, directed by ubiquitin and assisted by various cofactor proteins. This activity enables p97 to pull proteins out of membranes, unfold proteins for proteasomal degradation, or segregate proteins from partners for downstream activity (van den Boom & Meyer, 2017).
p97 in Alzheimer's Disease
The valosin-containing protein (p97) is a key player in the ubiquitin proteasome system (UPS)-mediated protein degradation pathways. Its targeting by Caspase-6 (Casp6) in Alzheimer's Disease (AD) may represent a crucial step leading to UPS impairment in AD. Cleavage of p97 by Casp6 generates N-terminal fragments, indicating a potential mechanism for UPS impairment in neurodegenerative diseases (Halawani et al., 2010).
p97 in Disease Mutants
Mutations in p97 can deregulate the dynamics of the N-terminal domain, crucial for binding adaptor proteins that control p97 function. These mutations can shift the enzyme towards an ATP-like state, interfering with lysosomal degradation of substrates and potentially contributing to the malfunction in disease mutants (Schuetz & Kay, 2016).
p97 as a Target for Cancer Drug Development
The structural and functional aspects of p97 make it an attractive target for cancer drug development. Understanding the conformational changes in p97 due to nucleotide binding is crucial for developing allosteric inhibitors to treat cancer (Banerjee et al., 2016).
p97 in Cellular Multitool Functions
p97 is essential for diverse cellular functions like endoplasmic reticulum-associated degradation, membrane fusion, and NF-κB activation. The multitude of p97 cofactors are essential for its function, with mutations in p97 linked to multisystem proteinopathy and cancer. This highlights the role of p97 in maintaining protein homeostasis and its potential as a therapeutic target in cancer (Stach & Freemont, 2017).
p97 in Adaptor Protein Interactions
p97 relies on regulatory cofactors for substrate specificity and turnover. Understanding the interactions between p97 and its cofactors, as well as the effects of disease-associated mutations on these interactions, is vital for comprehending its diverse cellular roles (Buchberger et al., 2015).
p97 in Melanoma Cells
The human melanoma-associated antigen p97 has been studied in mouse melanoma lines, revealing its role in tumor growth and immune response. This provides a model for antigen-specific immunotherapy (Estin et al., 1989).
p97 in Proteotoxic Stress and Tumor Treatment
Inhibitors of p97, such as CB-5083, cause accumulation of poly-ubiquitinated proteins and proteotoxic stress in tumors, highlighting the therapeutic potential of targeting p97 in cancer treatment (Anderson et al., 2015).
p97 and Transferrin Relation in Melanoma
Studies on melanotransferrin (p97) reveal its structural and functional relationship to transferrin, suggesting a role in iron metabolism and its potential involvement in cell proliferation and malignant transformation (Brown et al., 1982).
p97's ATPase Cycle
Understanding the ATPase cycle of p97 is crucial for comprehending its biological functions and roles in diseases. The diverse adaptor proteins of p97 transmit energy from ATPase activity to conformational changes exerted onto target proteins, making it a significant target for therapeutic interventions in diseases associated with p97 dysfunction (Pye et al., 2006).
properties
Product Name |
p97-IN-17 |
|---|---|
Molecular Formula |
C27H35FN4 |
Molecular Weight |
434.6 |
IUPAC Name |
1-(3-(5-Fluoro-1H-indol-2-yl)phenyl)-N-(1-isopropylpiperidin-4-yl)piperidin-4-amine |
InChI |
InChI=1S/C27H35FN4/c1-19(2)31-12-8-23(9-13-31)29-24-10-14-32(15-11-24)25-5-3-4-20(17-25)27-18-21-16-22(28)6-7-26(21)30-27/h3-7,16-19,23-24,29-30H,8-15H2,1-2H3 |
InChI Key |
ZFAKYVRUEAJXPI-UHFFFAOYSA-N |
SMILES |
CC(N1CCC(NC2CCN(C3=CC=CC(C(N4)=CC5=C4C=CC(F)=C5)=C3)CC2)CC1)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
p97-IN 17; p97 IN-17; p97-IN-17 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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